3,4-dichloro-N-(2-ethyl-6-methylphenyl)-2-methoxybenzene-1-sulfonamide

• IUPAC Name: 3,4-dichloro-N-(2-ethyl-6-methylphenyl)-2-methoxybenzenesulfonamide
• InChI: InChI=1S/C16H17Cl2NO3S/c1-4-11-7-5-6-10(2)15(11)19-23(20,21)13-9-8-12(17)14(18)16(13)22-3/h5-9,19H,4H2,1-3H3
• InChI Key: AGGDFEOYJAPHEK-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC(=C1NS(=O)(=O)C2=C(C(=C(C=C2)Cl)Cl)OC)C
• Molecular Formula: C16H17Cl2NO3S
• Molecular Weight: 374.3 g/mol

Description

3,4-dichloro-N-(2-ethyl-6-methylphenyl)-2-methoxybenzene-1-sulfonamide, also known as DCMPS, is a sulfonamide derivative that has been extensively studied for its potential use in various scientific research applications. This compound has been synthesized using several methods and has been shown to exhibit various biochemical and physiological effects.

Mechanism of Action

3,4-dichloro-N-(2-ethyl-6-methylphenyl)-2-methoxybenzene-1-sulfonamide has been shown to inhibit carbonic anhydrase, an enzyme that plays an important role in the regulation of acid-base balance in the body. By inhibiting this enzyme, 3,4-dichloro-N-(2-ethyl-6-methylphenyl)-2-methoxybenzene-1-sulfonamide can reduce the production of aqueous humor in the eye, which can help to lower intraocular pressure and reduce the risk of glaucoma. 3,4-dichloro-N-(2-ethyl-6-methylphenyl)-2-methoxybenzene-1-sulfonamide has also been shown to exhibit anticancer activity, possibly through the inhibition of tubulin polymerization.
Biochemical and Physiological Effects:
3,4-dichloro-N-(2-ethyl-6-methylphenyl)-2-methoxybenzene-1-sulfonamide has been shown to exhibit various biochemical and physiological effects. In addition to its inhibition of carbonic anhydrase, 3,4-dichloro-N-(2-ethyl-6-methylphenyl)-2-methoxybenzene-1-sulfonamide has been shown to exhibit anti-inflammatory activity and to have a neuroprotective effect in animal models of Parkinson's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 3,4-dichloro-N-(2-ethyl-6-methylphenyl)-2-methoxybenzene-1-sulfonamide in lab experiments is its potential as an inhibitor of carbonic anhydrase, which can be useful in studying the role of this enzyme in various physiological processes. However, one limitation of using 3,4-dichloro-N-(2-ethyl-6-methylphenyl)-2-methoxybenzene-1-sulfonamide is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several potential future directions for the study of 3,4-dichloro-N-(2-ethyl-6-methylphenyl)-2-methoxybenzene-1-sulfonamide. One area of research could focus on its potential as a treatment for glaucoma, particularly in combination with other drugs. Another area of research could focus on its potential as an anticancer agent, particularly in the treatment of breast cancer. Additionally, further studies could be conducted to explore the potential neuroprotective effects of 3,4-dichloro-N-(2-ethyl-6-methylphenyl)-2-methoxybenzene-1-sulfonamide in other animal models of neurodegenerative diseases.

Synthesis Methods

3,4-dichloro-N-(2-ethyl-6-methylphenyl)-2-methoxybenzene-1-sulfonamide can be synthesized using several methods, including the reaction of 3,4-dichloro-2-methoxybenzenesulfonyl chloride with 2-ethyl-6-methylphenylamine in the presence of a base. Another method involves the reaction of 3,4-dichloro-2-methoxybenzenesulfonyl chloride with 2-ethyl-6-methylphenylamine in the presence of a solvent and a catalyst.

Scientific Research Applications

3,4-dichloro-N-(2-ethyl-6-methylphenyl)-2-methoxybenzene-1-sulfonamide has been extensively studied for its potential use in various scientific research applications. Some of these applications include its use as an inhibitor of carbonic anhydrase, a target for the treatment of glaucoma, and as a potential anticancer agent.